Cas no 106809-04-5 (Benzoyl chloride, 4-(5-heptyl-2-pyrimidinyl)-)

• Product Name: Benzoyl chloride, 4-(5-heptyl-2-pyrimidinyl)-
• CAS No: 106809-04-5
• MF: C₁₈H₂₁ClN₂O
• MW: 316.825143575668
• CID: 1181713
• Update Time: 2024-08-05

Benzoyl chloride, 4-(5-heptyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(5-heptyl-2-pyrimidinyl)-

• Inchi： 1S/C18H21ClN2O/c1-2-3-4-5-6-7-14-12-20-18(21-13-14)16-10-8-15(9-11-16)17(19)22/h8-13H,2-7H2,1H3
• InChI Key： UXUWXXYMSFPWJY-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(C2=NC=C(CCCCCCC)C=N2)C=C1

Computed Properties

• Exact Mass: 316.13443

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 378.9±34.0 °C(Predicted)
• PSA: 42.85
• pka: 0.65±0.22(Predicted)